Cas no 61833-45-2 (2,2,4,4-tetramethylpentan-3-amine)

• Product Name: 2,2,4,4-tetramethylpentan-3-amine
• CAS No: 61833-45-2
• MF: C₉H₂₁N
• MW: 143.26974272728
• MDL: MFCD16748796
• CID: 4070688
• PubChem ID: 13165888
• Update Time: 2025-07-02

2,2,4,4-tetramethylpentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pentanamine, 2,2,4,4-tetramethyl-
• 2,2,4,4-Tetramethylpentan-3-amine
• starbld0034096
• UNDBGOPBBPZAKN-UHFFFAOYSA-N
• 2,2,4,4-Tetramethyl-3-aminopentane
• AKOS011682672
• EN300-1236631
• 2,2,4,4-tetramethyl-3-pentanamine
• F8885-7499
• SCHEMBL47586
• 61833-45-2
• 2,2,4,4-tetramethylpentan-3-amine

• MDL： MFCD16748796
• Inchi： 1S/C9H21N/c1-8(2,3)7(10)9(4,5)6/h7H,10H2,1-6H3
• InChI Key： UNDBGOPBBPZAKN-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(N)C(C)(C)C

Computed Properties

• Exact Mass: 143.167399674Da
• Monoisotopic Mass: 143.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,2,4,4-tetramethylpentan-3-amine

Introduction to 2,2,4,4-tetramethylpentan-3-amine (CAS No. 61833-45-2) in Modern Chemical and Pharmaceutical Research

2,2,4,4-tetramethylpentan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 61833-45-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical development. This N-substituted amine derivative belongs to the class of aliphatic amines, characterized by its branched C₄H₁₁ structure and a tertiary amine functional group at the 3-position. The compound’s unique molecular architecture, featuring four methyl groups at the 2- and 4-positions of the pentane backbone, imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The structural configuration of 2,2,4,4-tetramethylpentan-3-amine contributes to its remarkable stability and reactivity profile. The presence of multiple methyl groups enhances its lipophilicity while maintaining a degree of solubility in polar solvents, making it adaptable for use in both organic synthesis and biological applications. This balance of hydrophobic and hydrophilic characteristics is particularly advantageous in drug design, where molecular solubility and bioavailability are critical factors.

In recent years, advancements in medicinal chemistry have highlighted the utility of 2,2,4,4-tetramethylpentan-3-amine as a building block for more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel therapeutic agents targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing derivatives with potential applications in anti-inflammatory and analgesic formulations. The compound’s ability to serve as a precursor for enantiomerically pure intermediates has also been explored, underscoring its importance in chiral chemistry.

The synthesis of 2,2,4,4-tetramethylpentan-3-amine typically involves multi-step organic reactions, often starting from readily available alkanes or ketones. Catalytic hydrogenation and Grignard reactions are commonly employed to introduce the desired functional groups while preserving the branched structure. The precision required in these synthetic processes underscores the compound’s significance as a key intermediate in high-value chemical manufacturing.

From a pharmaceutical perspective, the biological activity of 2,2,4,4-tetramethylpentan-3-amine has been investigated extensively. Preclinical studies suggest that derivatives of this compound exhibit promising interactions with biological targets such as enzymes and receptors. These interactions may modulate inflammatory responses or neural signaling pathways, offering potential therapeutic benefits. Additionally, its stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable medications.

The industrial relevance of CAS No. 61833-45-2 extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features allow for modifications that enhance performance characteristics in crop protection agents or fine chemical applications. Furthermore, the compound’s compatibility with green chemistry principles has prompted research into sustainable synthetic routes that minimize waste and energy consumption.

Emerging research trends indicate that 2,2,4,4-tetramethylpentan-3-amine may play an increasingly pivotal role in drug discovery pipelines leveraging computational chemistry and artificial intelligence (AI). Machine learning models are being trained on large datasets containing molecular structures and their biological activities to predict new derivatives with enhanced efficacy or reduced side effects. This interdisciplinary approach holds promise for accelerating the development of next-generation therapeutics.

The regulatory landscape surrounding CAS No. 61833-45-2 ensures its safe handling and commercialization while fostering innovation. Compliance with Good Manufacturing Practices (GMP) and rigorous quality control measures guarantees consistency across batches produced by different manufacturers worldwide. As demand grows for high-purity intermediates like this one，continuous improvements in synthetic methodologies will further optimize production efficiency.

In conclusion,2，2，4，4-tetramethylpentan -3 -amine represents more than just a chemical compound; it embodies progress at the intersection of organic synthesis，pharmaceutical innovation，and industrial application。With ongoing research uncovering new possibilities for this versatile molecule，its impact on science and industry is poised to expand even further into future decades。